5-Deoxyglyasperin F
Overview
Description
5-deoxyglyasperin F is a hydroxyisoflavanone that is 2,3-dihydro-2'H,4H-3,8'-bichromen-4-one substituted by hydroxy groups at positions 5' and 7 and geminal methyl groups at position 2'. Isolated from the roots of Erythrina lysistemon, it exhibits anti-HIV activity. It has a role as a metabolite and an anti-HIV agent. It is a polyphenol and a hydroxyisoflavanone.
Scientific Research Applications
1. Anticancer Properties
5-Deoxyglyasperin F is implicated in cancer research, particularly in the context of fluoropyrimidine metabolism in cancer cells. Studies have shown its relevance in the metabolism of antineoplastic fluoropyrimidines like 5-fluorouracil (5FU) and 5′-deoxy-5-fluorouridine (5′dFUrd) in cell cultures of human pancreatic and colon adenocarcinoma. These findings are crucial for understanding the drug's interaction with cancer cells and could lead to improved cancer treatments (Malet-Martino et al., 2004).
2. Enzyme Inhibition in Cancer Therapy
Another significant application of 5-Deoxyglyasperin F is in the inhibition of critical enzymes in cancer cells. Thymidylate synthase (TS), a key enzyme in cancer cell proliferation, is a target for 5-Deoxyglyasperin F derivatives. Inhibiting TS can lead to effective cancer treatment strategies, as observed in studies examining the mechanism of action and resistance to TS inhibitors (Chu et al., 2003).
3. Biochemical and Molecular Applications
5-Deoxyglyasperin F plays a role in enhancing our understanding of biochemical and molecular processes. Research on 5-deazaflavin cofactors, similar in structure to 5-Deoxyglyasperin F, has highlighted their importance in various enzymatic redox reactions. These studies have implications for understanding the metabolic flexibility of microorganisms and for potential applications in industrial biocatalysis and bioremediation (Greening et al., 2016).
properties
Product Name |
5-Deoxyglyasperin F |
|---|---|
Molecular Formula |
C20H18O5 |
Molecular Weight |
338.4 g/mol |
IUPAC Name |
7-hydroxy-3-(5-hydroxy-2,2-dimethylchromen-8-yl)-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C20H18O5/c1-20(2)8-7-13-16(22)6-5-12(19(13)25-20)15-10-24-17-9-11(21)3-4-14(17)18(15)23/h3-9,15,21-22H,10H2,1-2H3 |
InChI Key |
NUHWTADXTBESTA-UHFFFAOYSA-N |
SMILES |
CC1(C=CC2=C(C=CC(=C2O1)C3COC4=C(C3=O)C=CC(=C4)O)O)C |
Canonical SMILES |
CC1(C=CC2=C(C=CC(=C2O1)C3COC4=C(C3=O)C=CC(=C4)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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